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TCO-PEG2-acid is a chemical linker composed of three key components: a trans-cyclooctene
(TCO) group, a short polyethylene glycol (PEG2) spacer, and a terminal carboxylic acid. The
bioconjugation process is a two-step reaction. First, the terminal carboxylic acid of the TCO-
PEG2-acid is activated to react with primary amine groups on a biomolecule, such as the
lysine residues of a protein or antibody, forming a stable amide bond. This initial step
functionalizes the biomolecule with a TCO moiety.[1][2]

The second step is the bioorthogonal "click” reaction. The TCO-functionalized biomolecule is
introduced to a molecule of interest that has been modified with a tetrazine (Tz) group. The
TCO and tetrazine groups react rapidly and with high specificity through an inverse-electron-
demand Diels-Alder [4+2] cycloaddition, followed by a retro-Diels-Alder reaction that releases
nitrogen gas as the sole byproduct.[3][4] This reaction is exceptionally fast and proceeds
efficiently in complex biological environments without the need for a catalyst.[3][5] The
hydrophilic PEG spacer enhances the solubility of the linker in aqueous media and can reduce
non-specific binding.[1][2]

It is important to note that TCO compounds have a limited half-life as they can isomerize to the
less reactive cis-cyclooctene (CCO) form, and therefore long-term storage is not
recommended.[1][6]
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Quantitative Data

The efficiency of TCO-tetrazine bioconjugation is a key advantage. The following tables
summarize important quantitative data for researchers designing experiments with TCO-PEG2-
acid.

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation

The second-order rate constant (k2) is a measure of the reaction speed. The TCO-tetrazine
reaction is one of the fastest bioorthogonal reactions known.[3]

Second-Order Rate o
Reactants Conditions
Constant (k2) (M—*s—?)

TCO and Tetrazine 2000 9:1 methanol/water

TCO and Tetrazine up to 107 Aqueous media

d-TCO and 3,6-dipyridyl-s-

] 366,000 + 15,000 Pure water, 25°C
tetrazine
Me4Pyr-Tz and TCO-PEG4 69,400 DPBS, 37°C
_ _ Buffered aqueous solution,
TCO and various Tetrazines 1,100 - 73,000

37°C

d-TCO: dioxolane-fused trans-cyclooctene; Me4Pyr-Tz: a methyl-tetrazine derivative; DPBS:
Dulbecco's phosphate-buffered saline.

Table 2: Pre-targeted Imaging Data with TCO-Conjugated
Antibodies

Pre-targeted imaging is a key application of TCO bioconjugation. An antibody-TCO conjugate is
administered first, allowed to accumulate at the target site, and then a radiolabeled tetrazine is
administered for imaging. This strategy can improve tumor-to-background ratios.[7][8]
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Antibody-TCO  Radiolabeled Tumor Uptake . .
. . Tumor Model Time Point
Conjugate Tetrazine (%IDIg)
BxPC3
] ] 4 hours post-
anti-CA19.9 5B1-  Al[*®F]NOTA- pancreatic o
) upto 6.4 radioligand
TCO labeled tetrazine cancer o
Injection
xenografts
i LS174T tumor
125].CC49-TCO 177 u-tetrazine - -
xenografts
18F-labeled
LS174T 3 hours post-
A33-TCO dextran-based - o
_ xenografts tracer injection
tetrazine
[9Zr]Zr-DFO- HNSCC 72 hours post-
U36-TCO 15+£0.2 o
PEG5-Tz xenografts U36 injection

%ID/g: percentage of injected dose per gram of tissue; HNSCC: head-and-neck squamous cell

carcinoma.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Antibody Conjugation with TCO-PEG2-acid

This protocol describes the covalent attachment of TCO-PEG2-acid to an antibody.

Materials:

TCO-PEG2-acid

Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCI)

N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)
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Anhydrous Dimethylsulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Quenching Buffer: 1 M Tris-HCI, pH 8.0

Desalting columns
Procedure:

» Antibody Preparation: If the antibody is in a buffer containing primary amines (e.g., Tris),
exchange it into an amine-free buffer like PBS. The antibody concentration should be
between 1-10 mg/mL.[9]

e Activation of TCO-PEG2-acid:

o

Dissolve TCO-PEG2-acid in anhydrous DMSO to a concentration of 10 mM.

[¢]

In a separate tube, prepare fresh stock solutions of EDC and NHS (or Sulfo-NHS).

[e]

In the reaction buffer, mix TCO-PEG2-acid with a 1.5 to 2-fold molar excess of both EDC
and NHS.

[¢]

Incubate for 15-30 minutes at room temperature to form the NHS ester.
e Conjugation Reaction:

o Add the activated TCO-linker solution to the antibody solution. A 10- to 20-fold molar
excess of the TCO-linker to the antibody is recommended.[10]

o Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.
[10]

e Quenching the Reaction:

o Add the Quenching Buffer to a final concentration of 50-100 mM to deactivate any
remaining NHS-esters.
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o Incubate for 15 minutes at room temperature.[5]

 Purification of the TCO-labeled Antibody:

o Remove excess TCO-linker and quenching reagents by passing the reaction mixture
through a desalting column.[5]

o Characterization: The degree of labeling (DOL), which is the average number of TCO
molecules per antibody, can be determined by mass spectrometry.[9]

o Storage: Store the TCO-conjugated antibody at 4°C for short-term use or at -20°C to -80°C
for long-term storage.[9]

Protocol 2: Cell Surface Labeling

This protocol outlines a two-step method for labeling cell surface proteins.
Materials:

Cells of interest

TCO-conjugated antibody (from Protocol 1)

Tetrazine-functionalized molecule (e.g., Tetrazine-Fluorophore)

Cell culture medium

Phosphate-Buffered Saline (PBS)

Blocking buffer (e.g., PBS with 1% BSA)
Procedure:
e Cell Preparation:

o For adherent cells, grow to 70-80% confluency. For suspension cells, culture to the
desired density.[11]

o Wash cells twice with cold PBS.[11]
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e Primary Labeling with TCO-Antibody:

o Dilute the TCO-conjugated antibody to the desired concentration (e.g., 1-10 pg/mL) in
blocking buffer.[10]

o Incubate the cells with the diluted TCO-antibody for 30-60 minutes at 4°C to prevent
internalization.[12]

o Wash the cells three times with cold PBS to remove unbound TCO-antibody.[10]
o Secondary Labeling with Tetrazine-Probe:
o Dilute the tetrazine-probe to the desired final concentration (e.g., 10-50 uM) in PBS.[10]

o Incubate the cells with the tetrazine-probe solution for 15-30 minutes at room temperature,
protected from light if using a fluorescent probe.[10]

» Final Washing:
o Wash the cells three times with PBS to remove the unbound tetrazine molecule.[12]

e Analysis: The labeled cells are now ready for downstream analysis, such as fluorescence

microscopy or flow cytometry.[12]

Visualizations

The following diagrams illustrate the key processes in TCO-PEG2-acid bioconjugation.
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Step 2: Bioorthogonal Ligation
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TCO-PEG2-acid Bioconjugation Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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